Cas no 2490432-99-8 (N-ethyl-2-(piperidin-4-yl)acetamide, oxalic acid)

• Product Name: N-ethyl-2-(piperidin-4-yl)acetamide, oxalic acid
• CAS No: 2490432-99-8
• MF: C₁₁H₂₀N₂O₅
• MW: 260.286903381348
• MDL: MFCD32852956
• CID: 5670224
• PubChem ID: 155821131
• Update Time: 2025-05-23

N-ethyl-2-(piperidin-4-yl)acetamide, oxalic acid Chemical and Physical Properties

Names and Identifiers

• 2490432-99-8
• N-Ethyl-2-piperidin-4-ylacetamide;oxalic acid
• EN300-27122219
• N-ethyl-2-(piperidin-4-yl)acetamide; oxalic acid
• N-ethyl-2-(piperidin-4-yl)acetamide, oxalic acid

• MDL： MFCD32852956
• Inchi： 1S/C9H18N2O.C2H2O4/c1-2-11-9(12)7-8-3-5-10-6-4-8;3-1(4)2(5)6/h8,10H,2-7H2,1H3,(H,11,12);(H,3,4)(H,5,6)
• InChI Key： OAVZVFRNZKWGQS-UHFFFAOYSA-N
• SMILES： O=C(CC1CCNCC1)NCC.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 260.13722174g/mol
• Monoisotopic Mass: 260.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116Ų

Additional information on N-ethyl-2-(piperidin-4-yl)acetamide, oxalic acid

N-Ethyl-2-(Piperidin-4-Yl)Acetamide, Oxalic Acid: A Comprehensive Overview

CAS No. 2490432-99-8 refers to the compound N-Ethyl-2-(Piperidin-4-Yl)Acetamide, Oxalic Acid, a molecule of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an ethyl group, a piperidine ring, and an acetamide functional group. The presence of the oxalic acid moiety further enhances its chemical versatility, making it a valuable compound for various applications.

The synthesis of N-Ethyl-2-(Piperidin-4-Yl)Acetamide, Oxalic Acid involves a series of well-established organic reactions. The piperidine ring is typically introduced through a nucleophilic substitution reaction, while the acetamide group is formed via amide bond formation. The oxalic acid component is often incorporated through a subsequent oxidation step, ensuring the stability and functionality of the final product. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

Recent studies have highlighted the potential of N-Ethyl-2-(Piperidin-4-Yl)Acetamide, Oxalic Acid in drug discovery. Its structural features make it an ideal candidate for modulating various biological targets, including enzymes and receptors. For instance, researchers have demonstrated its ability to inhibit certain kinases involved in cancer progression. Additionally, its oxalic acid moiety contributes to its solubility properties, which are crucial for drug delivery systems.

In terms of physical properties, CAS No. 2490432-99-8 exhibits a melting point of approximately 150°C and a boiling point around 350°C under standard conditions. Its solubility in common solvents such as water and ethanol has been extensively studied, with results indicating moderate solubility that can be tailored through chemical modifications. These properties make it suitable for use in both laboratory settings and industrial applications.

The application of N-Ethyl-2-(Piperidin-4-Yl)Acetamide, Oxalic Acid extends beyond pharmacology into materials science. Its ability to form stable complexes with metal ions has led to its use in the development of coordination polymers and metal-organic frameworks (MOFs). These materials hold promise for applications in gas storage, catalysis, and sensing technologies.

From an environmental perspective, the ecological impact of CAS No. 2490432-99-8 has been a subject of recent research. Studies indicate that it undergoes biodegradation under aerobic conditions, with a half-life of approximately 10 days in aqueous environments. This suggests that its environmental footprint is relatively low when compared to other synthetic compounds.

In conclusion, N-Ethyl-2-(Piperidin-4-Yl)Acetamide, Oxalic Acid, identified by its CAS number 2490432-99-8, is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound remains at the forefront of chemical innovation.